N-Ethyl-N'-[4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]urea

• CAS No.: 365431-05-6
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 1-ethyl-3-[4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]pyridin-2-yl]urea
• InChI: InChI=1S/C20H22N4OS/c1-4-17-24-18(14-8-6-7-13(3)11-14)19(26-17)15-9-10-22-16(12-15)23-20(25)21-5-2/h6-12H,4-5H2,1-3H3,(H2,21,22,23,25)
• InChI Key: KHUGRBFPQBUWFG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C2=CC(=NC=C2)NC(=O)NCC)C3=CC=CC(=C3)C

Description

N-Ethyl-N'-[4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]urea is a useful research compound. Its molecular formula is C20H22N4OS and its molecular weight is 366.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To A solution of 4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]-2-pyridylamine (0.50 g, 1.7 mmol) in N,N-dimethylacetamide (10 mL) was added ethyl isocyanate (0.20 mL, 2.5 mmol) and the reaction mixture was stirred at 80° C. for 20 hours. The reaction mixture was poured into aqueous sodium hydrogen carbonate and extracted with ethyl acetate. The extracts were washed with aqueous sodium hydrogen carbonate solution and brine. The resulting solution was dried, and concentrated under reduced pressure. The obtained crude crystal was recrystallized from ethyl acetate-hexane to give a title compound (0.29 g, yield 47%).